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Compound of Interest

13-Ox0-6(2),9(Z)-octadecadienoic
Compound Name: d
aci

Cat. No.: B15624218

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the chemical properties,
experimental protocols, and biological activities of 13-oxo-octadecadienoic acid. It is critical to
note that scientific literature extensively covers the isomer 13-Ox0-9(Z),11(E)-octadecadienoic
acid (also known as 13-KODE), while data on 13-Ox0-6(Z),9(Z)-octadecadienoic acid is
sparse. This document will primarily focus on the well-characterized 9(Z),11(E) isomer due to
the wealth of available data, while clearly delineating the limited information available for the
6(Z),9(Z) isomer. This guide is intended to be a valuable resource for researchers in lipidomics,
drug discovery, and cellular biology.

Chemical Properties

A fundamental step in the study of any bioactive lipid is the characterization of its chemical and
physical properties. While both 13-Ox0-6(Z),9(Z)-octadecadienoic acid and 13-Oxo-
9(Z),11(E)-octadecadienoic acid share the same molecular formula and weight, their structural
differences, specifically the position and configuration of the double bonds, lead to distinct
properties and biological functions.

13-0x0-6(Z),9(Z)-octadecadienoic acid
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Information regarding the specific chemical properties of this isomer is limited in publicly
available scientific literature. Commercial suppliers indicate a purity of greater than 98%, and
recommend storage in a freezer as it is supplied in solution.[1]

13-0x0-9(Z),11(E)-octadecadienoic acid (13-KODE)

This isomer has been more extensively studied. It is a solid at room temperature and has well-
documented solubility in various organic solvents.

Table 1: Quantitative Chemical Properties of 13-Ox0-9(Z),11(E)-octadecadienoic acid

Property Value Source
Molecular Formula C1sH3003 [2][3]
Molecular Weight 294.43 g/mol [2][3]
CAS Number 54739-30-9 [3]
Melting Point 39.5-41.5°C [4]

DMF: 50 mg/mLDMSO: 50
Solubility mg/mLEthanol: 50 mg/mLPBS [5]
(pH 7.2): 1 mg/mL

Purity >9505 - >98% [3][5]

Storage -80°C or Freezer [31[5]

Experimental Protocols

Detailed experimental protocols are crucial for the replication of scientific findings and the
advancement of research. The following sections outline methodologies for the synthesis and
purification of 13-oxo-octadecadienoic acid isomers.

Synthesis of 13-0x0-(Z)-9-octadecenoic acid

While a specific protocol for 13-Ox0-6(Z),9(Z)-octadecadienoic acid is not readily available, a
method for the synthesis of the related compound 13-0x0-(Z)-9-octadecenoic acid has been
described.[2] This multi-step synthesis involves a Z-selective Wittig reaction.[2] The process
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starts from commercially available materials and includes steps such as oxidation,
esterification, protection of the carbonyl group, reduction, and subsequent oxidation to form an
aldehyde.[2] The final steps involve the Wittig reaction followed by deprotection and hydrolysis
to yield the desired product.[2]

Purification of (9Z,11E)-13-Oxooctadeca-9,11-dienoic
Acid (13-KODE) from Salicornia herbacea L.

A detailed protocol for the isolation and purification of 13-KODE from the plant Salicornia
herbacea L. (glasswort) has been reported.[6][7]

Experimental Workflow for 13-KODE Purification
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Extraction

Salicornia herbacea sample (1000g)

'

Incubate with absolute methanol at 28°C for 16h

Solvent P&r‘[itioning

Methanol-extracted sample

'

Mix with distilled water

'

Evaporate methanol

'

Water-soluble portion

'

Extract with ethyl acetate (EA)

'

EA fraction

PurifiLation

Evaporate EA fraction

'

Dissolve in 100% methanol

'

Purified 13-KODE

Click to download full resolution via product page

Caption: Workflow for the purification of 13-KODE from Salicornia herbacea.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15624218?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15624218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The identity and purity of the isolated 13-KODE are typically confirmed using techniques such
as Nuclear Magnetic Resonance (NMR) spectrometry.[6]

Biological Activity and Signaling Pathways

The biological activities of 13-oxo-octadecadienoic acid, particularly the 9(Z),11(E) isomer, are
of significant interest to the scientific community. This compound has been shown to exhibit
anti-inflammatory and anti-cancer properties through its interaction with various cellular
signaling pathways.

General Biological Context

13-Oxo-octadecadienoic acids are oxidized derivatives of linoleic acid, an essential omega-6
fatty acid.[8] Their formation can occur through enzymatic pathways involving lipoxygenases
and dehydrogenases.[6] These lipid mediators are known to act as agonists for peroxisome
proliferator-activated receptors (PPARS), which are key regulators of lipid metabolism and
inflammation.[9][10]

Anti-Inflammatory Effects of 13-KODE

13-KODE has been demonstrated to possess anti-inflammatory properties in
lipopolysaccharide (LPS)-stimulated murine macrophages.[6] Its mechanism of action involves
the inhibition of pro-inflammatory signaling pathways and the activation of antioxidant
responses.

LPS, a component of the outer membrane of Gram-negative bacteria, is a potent activator of
the inflammatory response. It triggers signaling cascades that lead to the activation of
transcription factors such as NF-kB and the phosphorylation of mitogen-activated protein
kinases (MAPKSs). 13-KODE has been shown to inhibit the nuclear translocation of the NF-kB
p65 subunit and suppress the activation of MAPKSs, thereby reducing the production of pro-
inflammatory cytokines.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Isomeric Landscape of 13-Oxo-
Octadecadienoic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15624218#chemical-properties-of-13-0x0-6-z-9-z-
octadecadienoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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